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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1672389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of GSK-4716, a selective agonist of the Estrogen-Related Receptors ERRβ and

ERRγ.

Introduction
GSK-4716 is a valuable chemical probe for studying the biological functions of the orphan

nuclear receptors ERRβ and ERRγ.[1][2][3] It displays selectivity for ERRβ/γ over ERRα and

the classical estrogen receptors.[1][4] Proper preparation and storage of GSK-4716 stock

solutions are crucial for ensuring experimental reproducibility and accuracy.

Physicochemical Properties
A summary of the key physicochemical properties of GSK-4716 is presented in Table 1. This

data is essential for accurate stock solution preparation.
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Property Value Reference(s)

Molecular Weight 282.34 g/mol [1][4][5]

Molecular Formula C₁₇H₁₈N₂O₂ [1][4][5]

Appearance White to off-white solid [5]

Purity >98% [6]

Solubility (DMSO) ≥ 100 mg/mL (354.18 mM) [5][6][7]

Solubility (Ethanol) 56 mg/mL (198.34 mM) [8]

CAS Number 101574-65-6 [5]

Experimental Protocol: Preparation of a 10 mM
GSK-4716 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK-4716 in dimethyl

sulfoxide (DMSO).

3.1. Materials

GSK-4716 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions
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Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Safety Data Sheet (SDS) for GSK-4716 before handling.

3.3. Procedure

Equilibrate Reagents: Allow the GSK-4716 powder and DMSO to reach room temperature

before use. This is particularly important for anhydrous DMSO to prevent moisture

condensation.

Weigh GSK-4716:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the desired amount of GSK-4716 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 2.82 mg of GSK-4716.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 282.34 g/mol x 1000 mg/g = 2.82 mg

Add Solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the GSK-4716 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound:

Cap the tube securely.

Vortex the solution until the GSK-4716 is completely dissolved. Gentle warming in a water

bath (37°C) may be used to aid dissolution if necessary. Visually inspect the solution to

ensure there are no undissolved particulates.
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Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

or cryovials. This will minimize freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C or -80°C for long-term storage.[5][8] The stock solution is

stable for at least one year at -80°C and for one month at -20°C in solvent.[8]

Visualization of Experimental Workflow and
Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the GSK-4716 stock

solution and a simplified signaling pathway involving ERRβ/γ.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/GSK-4716.html
https://www.selleckchem.com/products/gsk-4716.html
https://www.selleckchem.com/products/gsk-4716.html
https://www.benchchem.com/product/b1672389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Start

Weigh GSK-4716 Powder

Add DMSO

Vortex to Dissolve

Aliquot into Tubes

Store at -20°C / -80°C

End

 

Simplified ERRβ/γ Signaling Pathway

GSK-4716

ERRβ / ERRγ
(Nuclear Receptor)

Agonist Binding

Coactivators (e.g., PGC-1α)

Recruitment

Target Gene Expression
(e.g., Metabolic Genes)

Transcriptional
Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.probechem.com/products_GSK4716.aspx
https://www.medchemexpress.com/GSK-4716.html?locale=ja-JP
https://www.bio-techne.com/p/small-molecules-peptides/gsk-4716_3075
https://www.abcam.com/en-us/products/biochemicals/gsk-4716-errbetagamma-agonist-ab120826
https://www.medchemexpress.com/GSK-4716.html
https://www.molnova.com/en/ProductsThr/M20159.html
https://www.targetmol.com/compound/gsk-4716
https://www.selleckchem.com/products/gsk-4716.html
https://www.benchchem.com/product/b1672389#preparing-gsk-4716-stock-solution
https://www.benchchem.com/product/b1672389#preparing-gsk-4716-stock-solution
https://www.benchchem.com/product/b1672389#preparing-gsk-4716-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

